1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine

• Molecular Formula: C7H13N3S
• Molecular Weight: 171.27 g/mol
• IUPAC Name: 1-(3-methylsulfanylpropyl)pyrazol-3-amine
• InChI: InChI=1S/C7H13N3S/c1-11-6-2-4-10-5-3-7(8)9-10/h3,5H,2,4,6H2,1H3,(H2,8,9)
• InChI Key: JEVQNRDPEGRRET-UHFFFAOYSA-N
• Canonical SMILES: CSCCCN1C=CC(=N1)N

Description

1-[3-(Methylsulfanyl)propyl]-1H-pyrazol-3-amine is a chemical compound with the CAS Registry Number 1343887-30-8 . It has the molecular formula C7H13N3S and a molecular weight of 171.26 g/mol . This compound is part of the pyrazole family, a class of five-membered heterocyclic rings known for their significant and wide spectrum of biological activities . Pyrazole derivatives are recognized in medicinal chemistry as privileged scaffolds with potent pharmacological properties . They are frequently investigated for developing novel therapeutic agents due to their diverse mechanisms of action. Historically, pyrazole-containing compounds have demonstrated a range of activities including anti-inflammatory, antimicrobial, antifungal, anticancer, and antiviral effects, among others . While the specific biological profile and mechanism of action for 1-[3-(Methylsulfanyl)propyl]-1H-pyrazol-3-amine require further experimental investigation, its structure makes it a valuable intermediate for researchers in drug discovery and organic synthesis. It can be utilized in the design and construction of more complex molecules aimed at various biological targets . This product is intended for research purposes only and is not intended for diagnostic or therapeutic use. Researchers should handle this compound with appropriate safety precautions. It is recommended to store the product at 2-8°C . For further technical details, including spectroscopic data and specific handling procedures, please contact our technical support team.

Preparation Methods

Cyclocondensation Reactions

Cyclocondensation between hydrazine derivatives and 1,3-dicarbonyl compounds is a cornerstone of pyrazole synthesis. For 1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine, this approach can be adapted as follows:

• Hydrazine Substrate : Use 1-[3-(methylsulfanyl)propyl]hydrazine, prepared via alkylation of hydrazine with 1-chloro-3-(methylsulfanyl)propane.
• Dicarbonyl Component : Employ a 1,3-diketone or β-ketoaldehyde bearing a protected amine group at the α-position.
• Conditions : Conduct the reaction in aprotic dipolar solvents (e.g., DMF or NMP) with catalytic HCl to accelerate dehydration.

Example Protocol :

• React 1-[3-(methylsulfanyl)propyl]hydrazine with ethyl 3-aminocrotonate in DMF at 80°C for 12 hours.
• Acidify with HCl to cyclize the intermediate, followed by deprotection of the amine group.
  Yield : Comparable methods report yields of 70–85% for structurally similar pyrazoles.

Alkylation of Preformed Pyrazole Intermediates

Post-synthetic modification of a preassembled pyrazole core offers regioselective control:

• Step 1 : Synthesize 3-amino-1H-pyrazole via cyclocondensation of hydrazine with β-ketonitriles.
• Step 2 : Alkylate the pyrazole nitrogen using 1-bromo-3-(methylsulfanyl)propane in the presence of a base (e.g., K₂CO₃) in acetonitrile.

Advantages :

• Avoids competing side reactions during cyclocondensation.
• Enables modular introduction of substituents.

Yield : Alkylation typically achieves 60–75% efficiency for N-substituted pyrazoles.

Copper-Catalyzed Oxidative Cyclization

Copper catalysts enhance regioselectivity in pyrazole formation:

• Substrates : React propargylamine derivatives with 3-(methylsulfanyl)propyl azides under Cu(I) catalysis.
• Mechanism : A click reaction forms a triazole intermediate, which undergoes rearrangement to the pyrazole.

Conditions :

• Catalyst: CuI (10 mol%) in DMSO at 100°C.
• Yield : Reported yields for analogous reactions reach 82%.

Comparative Analysis of Methods

Method	Starting Materials	Conditions	Yield Range	Key Advantages
Cyclocondensation	Hydrazine + 1,3-diketone	DMF/HCl, 80°C	70–85%	One-pot synthesis, scalable
Alkylation	3-Aminopyrazole + alkyl halide	K₂CO₃, CH₃CN, reflux	60–75%	Regioselective N-functionalization
Copper-Catalyzed	Propargylamine + azide	CuI/DMSO, 100°C	75–82%	High regiocontrol, mild conditions

Chemical Reactions Analysis

1-[3-(Methylsulfanyl)propyl]-1H-pyrazol-3-amine undergoes various types of chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride to yield the corresponding amine.

Substitution: The pyrazole ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. Major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[3-(Methylsulfanyl)propyl]-1H-pyrazol-3-amine is an organic compound belonging to the pyrazole family, characterized by a five-membered heterocyclic structure containing two nitrogen atoms at positions 1 and 2. A methylsulfanyl group attached to a propyl chain connects to the pyrazole ring, giving it unique chemical properties that make it interesting in medicinal chemistry and material science.

Applications

The applications of 1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine span various fields, highlighting its significance in advancing both medicinal and material sciences.

Scientific Research:

• Medicinal Chemistry 1-[3-(Methylsulfanyl)propyl]-1H-pyrazol-3-amine exhibits various biological activities and its mechanism of action involves interactions with specific molecular targets, such as enzymes or receptors, which can modulate their activity. For instance, it may inhibit certain enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory effects. Further studies are needed to elucidate its full range of interactions and biological implications.
• Material Science The compound's unique structure imparts unique chemical reactivity and biological properties compared to other related compounds.

Comparison with Similar Compounds

Compound Name	Structure	Unique Features
1-[3-(Methylsulfanyl)propyl]-1H-pyrrole	Pyrrole ring instead of pyrazole	Different heterocyclic structure
1,2-Bis[3-(methylsulfanyl)propyl]benzene	Two methylsulfanylpropyl groups on benzene	Increased complexity due to benzene attachment
1,3-Bis(methylsulfanyl)propane	Two methylsulfanyl groups on propane	Simpler aliphatic structure without heterocycles

Mechanism of Action

The mechanism of action of 1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways involved depend on the specific biological context and the structure of the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine, highlighting differences in substituents, molecular properties, and reported applications:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Features/Applications	Evidence Source
1-[3-(Methylsulfanyl)propyl]-1H-pyrazol-3-amine	SCH₃ (C3-propyl, N1); NH₂ (C3)	C₇H₁₃N₃S	183.26	High lipophilicity (SCH₃ group); synthetic intermediate
1-[3-(Morpholin-4-yl)propyl]-1H-pyrazol-3-amine	Morpholine (C3-propyl, N1); NH₂ (C3)	C₁₀H₁₈N₄O	210.28	Enhanced solubility (oxygen-rich morpholine); commercial availability
1-[(2-Methylphenyl)methyl]-1H-pyrazol-3-amine	2-Methylbenzyl (N1); NH₂ (C3)	C₁₁H₁₃N₃	187.24	Aromatic substituent; potential CNS activity (structural similarity to MAO inhibitors)
1-[2-(2-Methylpropane-2-sulfonyl)ethyl]-1H-pyrazol-3-amine	Sulfonyl ethyl (N1); NH₂ (C3)	C₉H₁₇N₃O₂S	231.32	Sulfonyl group improves metabolic stability; synthetic intermediate
5-Methyl-1-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl}-1H-pyrazol-3-amine	Triazolo-pyrrole (N1); NH₂ (C3)	C₁₀H₁₄N₆	218.26	Complex heterocyclic system; anticancer screening candidate

Substituent Effects on Physicochemical Properties

• Methylsulfanyl vs. Morpholine : The SCH₃ group in the target compound increases lipophilicity (logP ≈ 2.1 predicted), favoring membrane permeability, while the morpholine analog’s oxygen atoms enhance water solubility, making it more suitable for aqueous formulations .
• Aromatic vs.
• Sulfonyl vs. Thioether Groups : The sulfonyl-containing analog (231.32 g/mol) offers greater metabolic stability compared to the thioether group, which is prone to oxidation .

Biological Activity

1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine can be represented as follows:

• Molecular Formula : C7H12N4S
• Molecular Weight : 172.26 g/mol

Research indicates that pyrazole derivatives, including 1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine, exhibit various mechanisms of action:

• Anticancer Activity : The compound has shown potential in inhibiting Checkpoint Kinase 1 (CHK1), a crucial regulator in the DNA damage response pathway. Inhibition of CHK1 can lead to increased sensitivity of cancer cells to DNA-damaging agents, thereby enhancing anticancer efficacy .
• Antimicrobial Activity : Preliminary studies suggest that pyrazole derivatives can exhibit bactericidal properties against Mycobacterium tuberculosis (Mtb), with some compounds showing activity against multidrug-resistant strains .

Anticancer Studies

A series of studies have evaluated the anticancer properties of pyrazole derivatives, including 1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine. Notable findings include:

• Cell Line Testing : Various derivatives have been tested against multiple cancer cell lines, such as MCF7 (breast cancer) and NCI-H460 (lung cancer). For instance, one study reported an IC50 value of 3.79 µM for a related pyrazole derivative against MCF7 cells .

Compound	Cell Line	IC50 (µM)
1-[3-(methylsulfanyl)propyl]-1H-pyrazol-3-amine	MCF7	TBD
Related Pyrazole Derivative	NCI-H460	42.30

Antimicrobial Studies

In vitro studies have highlighted the antimicrobial potential of pyrazole derivatives:

• Activity Against Mtb : Compounds derived from the pyrazole scaffold were screened for their ability to inhibit Mtb growth. The structure-activity relationship (SAR) studies indicated that specific substitutions at the pyrazole core significantly influenced potency, with some compounds achieving MIC values below 0.5 µM .

Compound	MIC (µM)	Activity
Pyrazole Derivative A	<0.5	Active against Mtb
Pyrazole Derivative B	>50	Weak activity

Case Studies

Several case studies have documented the efficacy of pyrazole derivatives in clinical and preclinical settings:

• CHK1 Inhibition : A study demonstrated that a pyrazole derivative effectively inhibited CHK1, leading to enhanced apoptosis in cancer cell lines when combined with DNA-damaging agents .
• Tuberculosis Treatment : Research on a related pyrazole compound showed promising results in reducing bacterial load in animal models infected with Mtb, suggesting its potential as a novel therapeutic agent for tuberculosis .